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Compound of Interest

Compound Name:
1,4-Bis(4-bromophenyl)-1,4-

butanedione

Cat. No.: B113935 Get Quote

An In-depth Technical Guide to 1,4-Bis(4-bromophenyl)-1,4-butanedione

IUPAC Name
The correct IUPAC name for the compound is 1,4-bis(4-bromophenyl)butane-1,4-dione[1].

Chemical and Physical Properties
The following table summarizes the key computed and experimental properties of 1,4-bis(4-
bromophenyl)-1,4-butanedione.
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Property Value Source

Molecular Formula C₁₆H₁₂Br₂O₂ PubChem[1]

Molecular Weight 396.08 g/mol PubChem[1], SpectraBase[2]

Exact Mass 393.92040 g/mol PubChem[1], SpectraBase[2]

CAS Number 2461-83-8 PubChem[1]

InChIKey
VOJRFGKKQMVGPH-

UHFFFAOYSA-N
PubChem[1], SpectraBase[2]

SMILES
C(C(=O)C1=CC=C(C=C1)Br)C

C(=O)C1=CC=C(C=C1)Br
PubChem[1], SpectraBase[2]

Physical Form Solid
Sigma-Aldrich (for a related

compound)

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 1,4-bis(4-
bromophenyl)-1,4-butanedione was not found in the provided search results, a plausible

synthetic route can be inferred from related syntheses, such as the Friedel-Crafts acylation. A

general procedure would involve the reaction of bromobenzene with succinyl chloride in the

presence of a Lewis acid catalyst like aluminum chloride (AlCl₃).

General Experimental Protocol (Hypothetical):

Reaction Setup: A solution of bromobenzene in a suitable solvent (e.g., CS₂) would be

prepared in a round-bottom flask equipped with a stirrer and a reflux condenser. The flask

would be cooled in an ice bath.

Catalyst Addition: Anhydrous aluminum chloride (AlCl₃) would be added portion-wise to the

stirred solution.

Acylating Agent Addition: Succinyl chloride would then be added dropwise to the reaction

mixture, maintaining a low temperature.
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Reaction Progression: After the addition is complete, the reaction mixture would be allowed

to warm to room temperature and then heated under reflux for a specified period to ensure

the reaction goes to completion.

Workup: The reaction mixture would be cooled and then carefully poured into a mixture of

crushed ice and concentrated hydrochloric acid to decompose the aluminum chloride

complex.

Extraction: The organic layer would be separated, and the aqueous layer would be extracted

with an appropriate organic solvent. The combined organic extracts would be washed with a

sodium bicarbonate solution and then with water.

Purification: The organic layer would be dried over an anhydrous drying agent (e.g.,

Na₂SO₄), filtered, and the solvent would be removed under reduced pressure. The resulting

crude product would be purified by recrystallization from a suitable solvent to yield 1,4-bis(4-
bromophenyl)-1,4-butanedione.

The following diagram illustrates a generalized workflow for this type of synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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